An Ag-grid/graphene hybrid structure for large-scale, transparent, flexible heaters†
Nanoscale Pub Date: 2015-03-04 DOI: 10.1039/C4NR06984F
Abstract
Recently, carbon materials such as carbon nanotubes and graphene have been proposed as alternatives to indium tin oxide (ITO) for fabricating transparent conducting materials. However, obtaining low sheet resistance and high transmittance of these carbon materials has been challenging due to the intrinsic properties of the materials. In this paper, we introduce highly transparent and flexible conductive films based on a hybrid structure of graphene and an Ag-grid. Electrohydrodynamic (EHD) jet printing was used to produce a micro-scale grid consisting of Ag lines less than 10 μm wide. We were able to directly write the Ag-grid on a large-area graphene/flexible substrate due to the high conductivity of graphene. The hybrid electrode could be fabricated using hot pressing transfer and EHD jet printing in a non-vacuum, maskless, and low-temperature environment. The hybrid electrode offers an effective and simple route for achieving a sheet resistance as low as ∼4 Ω per square with ∼78% optical transmittance. Finally, we demonstrate that transparent flexible heaters based on the hybrid conductive films could be used in a vehicle or a smart window system.
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